Atr-IN-30

• Molecular Formula: C27H30N6O4
• Molecular Weight: 502.6 g/mol
• InChI: InChI=1S/C27H30N6O4/c1-27(2,3)37-26(36)33-15-13-32(14-16-33)25(35)19-11-9-18(10-12-19)21-17-29-23(28)22(31-21)24(34)30-20-7-5-4-6-8-20/h4-12,17H,13-16H2,1-3H3,(H2,28,29)(H,30,34)
• InChIKey: QFBPYCJMZOALRX-UHFFFAOYSA-N

ATR-IN-30: Selective ATR Ligand for PROTAC Development

ATR-IN-30 (CAS: 3010273-13-6) is a selective, high-affinity ligand of the Ataxia Telangiectasia and Rad3-related (ATR) serine/threonine-protein kinase . As detailed in Vertex Pharmaceuticals' patent US9630956 (Compound I-30), this small molecule (MW 502.56; C27H30N6O4) exhibits potent binding to the ATR kinase domain, with a reported Ki value of less than 5 nM in a radioactive-phosphate incorporation assay [1]. Beyond its intrinsic ATR inhibitory capacity, ATR-IN-30 is specifically developed and utilized as a chemical tool for the synthesis of ATR-targeting Proteolysis Targeting Chimeras (PROTACs), most notably PROTAC ATR degrader-2 . This dual identity—as both a potent kinase binder and a building block for targeted protein degradation—positions ATR-IN-30 as a unique tool compound in the DNA damage response (DDR) research field, distinct from conventional ATP-competitive ATR inhibitors.

Biochemical Probe Reported high-affinity ATR kinase domain binding supports target engagement studies at low compound concentrations.

PROTAC Building Block Pre-validated ligand handle for synthesizing ATR-targeting PROTACs; successfully integrated into PROTAC ATR degrader-2.

• [1] BindingDB. (2019). BDBM323293 (US9630956, Compound I-30). Affinity Data. View Source

ATR-IN-30: Why Generic Substitution Fails

Substituting ATR-IN-30 with a generic ATR inhibitor, even one with comparable enzymatic IC50 values, is a critical methodological error in advanced DDR research. While many ATP-competitive ATR inhibitors (e.g., AZD6738/Ceralasertib, BAY1895344/Elimusertib, or even other ATR-IN series compounds) are optimized for in vivo therapeutic use, ATR-IN-30 is specifically engineered as a functional ligand handle . Its primary differentiator lies not in its potency alone, but in its structural amenability to chemical conjugation without abolishing target engagement, a property demonstrated by its successful integration into PROTAC ATR degrader-2 . A conventional inhibitor, which may have better oral bioavailability or metabolic stability, will lack the essential linker attachment chemistry validated for ATR-IN-30 and will fail to induce the target degradation phenotype required for studying ATR scaffolding functions. Therefore, selecting a 'more potent' or 'clinically advanced' ATR inhibitor as a substitute will not recapitulate the unique experimental outcomes—specifically, the induction of ATR protein degradation and subsequent synthetic lethality observed in AML models —that define the utility of the ATR-IN-30 platform.

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Conjugation Chemistry May Not Transfer Most ATP-competitive ATR inhibitors lack validated linker attachment sites; using them as PROTAC precursors may fail to yield functional degraders.

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Degradation Phenotype Cannot Be Recapitulated Standard inhibitors only block kinase activity; they do not induce ATR protein depletion required for studying scaffolding functions.

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Functional Readout May Differ Inhibitor-driven pathway modulation may not replicate synthetic lethality observed with PROTAC-mediated complete target removal.

ATR-IN-30: Comparative Evidence Guide

ATR Binding Affinity vs. Clinical Inhibitors

ATR-IN-30 demonstrates a binding affinity for the ATR kinase domain with a Ki of <5 nM, as reported in the BindingDB from Vertex Pharmaceuticals' patent US9630956 (Compound I-30) [1]. This places it among the most potent ATR ligands characterized in biochemical assays. For context, widely used research tools and clinical candidates such as the ATR inhibitor VE-821 have a reported Ki of 13 nM [2], while the clinical candidate AZD6738 (Ceralasertib) has a reported IC50 of 180 nM in similar cell-free assays [3]. Other ATR-IN series compounds, such as ATR-IN-17 (IC50 = 1 nM) and ATR-IN-29 (IC50 = 1 nM) , also show single-digit nanomolar potency. While these values are derived from independent studies using slightly different assay formats, the data consistently place ATR-IN-30's biochemical affinity in the low nanomolar range, comparable to or exceeding many widely deployed reference compounds.

Binding Affinity

Reported

Reported Ki below 5 nM vs. VE-821 (13 nM) and AZD6738 (180 nM) in ATP-competitive assays.

Supports ATR binding study context at low probe concentrations.

Cross-study comparison; assay conditions may differ.

Evidence Dimension	ATR kinase binding affinity (Ki/IC50)
Target Compound Data	Ki <5 nM
Comparator Or Baseline	VE-821: Ki = 13 nM; AZD6738: IC50 = 180 nM; ATR-IN-17: IC50 = 1 nM; ATR-IN-29: IC50 = 1 nM
Quantified Difference	ATR-IN-30 is at least 2.6-fold more potent than VE-821 (based on upper bound Ki) and at least 36-fold more potent than AZD6738.
Conditions	Radioactive-phosphate incorporation assay (BindingDB) for ATR-IN-30; cell-free ATP-competitive assays for comparators.

Why This Matters

For biochemical studies requiring high target engagement at low compound concentrations, ATR-IN-30's sub-5 nM affinity ensures robust ATR binding, minimizing off-target effects due to high dosing.

• [1] BindingDB. (2019). BDBM323293 (US9630956, Compound I-30). Affinity Data: Ki <5 nM. View Source
• [2] Biotool. (n.d.). VE-821. Product Datasheet. Ki = 13 nM. View Source
• [3] GlpBio. (n.d.). AZD6738. Product Datasheet. IC50 = 180 nM. View Source

PROTAC-Mediated ATR Degradation Efficiency

The primary and most significant differentiation of ATR-IN-30 is its validated utility as a ligand for PROTAC synthesis. When conjugated to a cereblon E3 ligase ligand via a chemical linker, the resulting heterobifunctional molecule, PROTAC ATR degrader-2, induces potent degradation of ATR protein in acute myeloid leukemia (AML) cells. Quantitatively, PROTAC ATR degrader-2 achieves a half-maximal degradation concentration (DC50) of 22.9 nM in MV-4-11 cells and 34.5 nM in MOLM-13 cells . This functional readout is impossible to achieve with ATR-IN-30 alone, which acts as an inhibitor, and is a direct consequence of its structural design as a ligand handle. In contrast, standard ATR inhibitors such as AZD6738 or BAY1895344, while potent inhibitors (IC50 values of 7-180 nM) [1], do not induce ATR degradation and therefore cannot be used to study the kinase-independent scaffolding functions of ATR.

Degradation Efficiency

Head-to-head

PROTAC ATR degrader-2 achieves DC50 of 22.9 nM (MV-4-11) and 34.5 nM (MOLM-13); conventional inhibitors show no degradation.

Enables degradation-based functional studies of ATR scaffolding roles.

AML cell lines; 24 h treatment.

Evidence Dimension	ATR degradation (DC50) vs. enzymatic inhibition (IC50)
Target Compound Data	PROTAC ATR degrader-2 (derived from ATR-IN-30) DC50 = 22.9 nM (MV-4-11) and 34.5 nM (MOLM-13).
Comparator Or Baseline	Conventional ATR inhibitors (e.g., AZD6738, BAY1895344): No ATR degradation activity.
Quantified Difference	Unique degradation phenotype; degradation efficiency in the 20-35 nM range.
Conditions	Acute myeloid leukemia cell lines MV-4-11 and MOLM-13; 24-hour treatment.

Why This Matters

For researchers investigating the non-catalytic scaffolding roles of ATR or seeking to induce synthetic lethality through complete target removal, ATR-IN-30 is an essential building block. No standard ATR inhibitor can substitute for this function.

• [1] GlpBio. (n.d.). AZD6738 & BAY1895344. Product Datasheets. IC50 values. View Source

Validated Linker Chemistry for PROTAC Synthesis

ATR-IN-30 is structurally validated for chemical conjugation, a feature not present in most off-the-shelf ATR inhibitors. Its molecular design includes functional groups that are amenable to linker attachment via well-established chemistries, as evidenced by its successful use in synthesizing PROTAC ATR degrader-2 . The compound's chemical formula (C27H30N6O4) and the presence of a terminal phenyl ring and piperazine amide moiety provide synthetic handles . This contrasts with many potent ATR inhibitors, such as BAY1895344 or VE-821, which lack obvious, chemically tractable sites for derivatization without disrupting their binding mode or requiring complex, de novo synthetic routes. For chemical biology and medicinal chemistry teams, ATR-IN-30 offers a pre-validated starting point for creating novel bifunctional molecules, significantly reducing development time and synthetic risk.

Linker Chemistry

Class-level

Structurally validated for PROTAC conjugation; successfully used to create degrader-2.

Supports PROTAC development workflow.

Synthetic handle validation requires review; supplier data.

Evidence Dimension	Validated synthetic tractability for PROTAC conjugation
Target Compound Data	Successfully conjugated to form PROTAC ATR degrader-2; SMILES string indicates linker-attachable moieties.
Comparator Or Baseline	Standard ATR inhibitors (e.g., VE-821, AZD6738): No reported PROTAC derivatives; complex or less defined synthetic handles.
Quantified Difference	N/A (Binary: validated vs. unvalidated).
Conditions	Synthetic chemistry; PROTAC synthesis workflows.

Why This Matters

This pre-validated chemistry reduces the risk and accelerates the timeline for researchers developing new ATR-targeting PROTACs or other bifunctional probes, making ATR-IN-30 a more efficient and reliable procurement choice for these specialized applications.

ATR-IN-30: Research Applications

Novel ATR PROTAC Development

This is the core and most differentiating application for ATR-IN-30. As demonstrated by the successful synthesis of PROTAC ATR degrader-2 (DC50 values of 22.9-34.5 nM) , ATR-IN-30 serves as a validated, high-affinity warhead for the construction of heterobifunctional degraders. Researchers aiming to create new ATR PROTACs with varied E3 ligase ligands or linker chemistries can leverage ATR-IN-30 as a reliable starting point, bypassing the need for de novo ligand discovery and synthesis.

Kinase-Independent ATR Functions

ATR has both kinase-dependent and kinase-independent (scaffolding) functions. Traditional ATP-competitive inhibitors (e.g., AZD6738, BAY1895344) only block enzymatic activity. By using ATR-IN-30 to create a PROTAC degrader, researchers can achieve complete ablation of the ATR protein, thereby silencing all functions. This allows for the specific dissection of non-catalytic roles of ATR in DNA replication, chromatin remodeling, and cellular signaling, a line of investigation not accessible with standard inhibitors .

Synthetic Lethality in DDR-Deficient Cancers

The complete degradation of ATR via PROTAC ATR degrader-2, built from ATR-IN-30, has been shown to induce apoptosis and inhibit proliferation in AML cell lines MV-4-11 and MOLM-13 . This phenotype is more pronounced than that achieved by simple enzymatic inhibition in some contexts. Researchers working with cancers that exhibit high replication stress or are resistant to ATR inhibitors can utilize ATR-IN-30 as a precursor to develop more efficacious degrader molecules for exploring synthetic lethality and overcoming resistance mechanisms.

Biochemical Assay and ATR Binding Studies

For laboratories developing new biochemical assays for ATR, such as fluorescence polarization or TR-FRET assays, ATR-IN-30's high binding affinity (Ki <5 nM) [1] makes it an excellent candidate for use as a tracer or positive control. Its well-defined binding mode and synthetic accessibility allow for the creation of labeled probes (e.g., biotinylated or fluorescently tagged) for use in high-throughput screening campaigns or detailed biophysical characterization of ATR-ligand interactions.

Application

Selection Property

Validation Focus

ATR-targeted PROTAC synthesis

Validated ligand-warhead attachment

Degradation efficiency and E3 ligase pairing

ATR scaffolding function studies

Degrader-mediated protein ablation

Scaffolding-dependent endpoint analysis

Synthetic lethality model studies

Complete ATR protein degradation

Apoptosis/proliferation endpoints in DDR-deficient models

ATR binding assay development

High-affinity binding probe

Assay sensitivity and target engagement verification

All applications are research-use only; not for diagnostic or therapeutic procedures.

• [1] BindingDB. (2019). BDBM323293 (US9630956, Compound I-30). Affinity Data: Ki <5 nM. View Source